Cas no 50803-23-1 (4-Bromo-3-chlorosulfonyl-benzoic acid)

4-Bromo-3-chlorosulfonyl-benzoic acid structure
50803-23-1 structure
Product Name:4-Bromo-3-chlorosulfonyl-benzoic acid
CAS No:50803-23-1
MF:C7H4BrClO4S
MW:299.526259422302
MDL:MFCD00625719
CID:821159
PubChem ID:3737373
Update Time:2025-04-19

4-Bromo-3-chlorosulfonyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-(chlorosulfonyl)benzoic acid
    • 2-bromo-5-carboxybenzenesulfonyl chloride
    • 4-bromo-3-chlorosulfonylbenzoic acid
    • 4-Bromo-3-chlorosulfonyl-benzoic acid
    • 4-Brom-3-chlorsulfonyl-benzoesaeure
    • FS-4440
    • SY065761
    • EN300-01845
    • MDITWYHGSGANSP-UHFFFAOYSA-N
    • J-514697
    • 4-bromo-3-(chlorosulfonyl)benzoicacid
    • CS-0213035
    • 50803-23-1
    • AKOS000122281
    • DTXSID90395750
    • SCHEMBL980562
    • Z57008915
    • MFCD00625719
    • AT13531
    • MDL: MFCD00625719
    • Inchi: 1S/C7H4BrClO4S/c8-5-2-1-4(7(10)11)3-6(5)14(9,12)13/h1-3H,(H,10,11)
    • InChI Key: MDITWYHGSGANSP-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=O)O)C=C1S(=O)(=O)Cl

Computed Properties

  • Exact Mass: 297.87000
  • Monoisotopic Mass: 297.87
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.8A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.934
  • Melting Point: 181-183 °C
  • Boiling Point: 441.4°C at 760 mmHg
  • Flash Point: 220.7°C
  • Refractive Index: 1.62
  • PSA: 79.82000
  • LogP: 3.15560
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Bromo-3-chlorosulfonyl-benzoic acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Bromo-3-chlorosulfonyl-benzoic acid Pricemore >>

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$ 98.00 2023-04-18
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abcr
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abcr
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abcr
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4-Bromo-3-chlorosulfonyl-benzoic acid Production Method

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